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Quantitative Kinase Inhibition Profiles

ICso0 Values (nM) for Key Kinase Targets

Kinase Target Toceranib Mastinib Imatinib Sunitinib
KIT (wild-type) 12+ 3 5+2 100 + 25 2+1

KIT (mutant V560G) 18+5 83 200 = 45 52
PDGFR-a 15+4 12+4 50+ 12 10+£3
PDGFR- 22+6 185 75+ 18 15+4
VEGFR-2 35+8 150 + 35 >10,000 4+1
CSF-1R 287 25+6 200 = 40 8x2
FLT3 45+ 10 120 £ 28 350+ 75 12+3
RET 120 £ 25 >1,000 >5,000 5+1

Data compiled from published kinase profiling studies (2022-2024)

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s545520?utm_src=pdf-body
https://www.smolecule.com/products/s545520?utm_src=pdf-interest
https://www.smolecule.com/products/s545520?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O I e C U I e Specifications & Pricing

Selectivity Score Comparison

Metric Toceranib Mastinib Imatinib Sunitinib
Selectivity Score (S10) 0.32 0.28 0.45 0.18
Number of Kinases ICso < 100 nM 18 15 8 42
Therapeutic Window (canine) 3.5-4.2 3.8-4.5 4.2-5.1 1.8-2.4

Experimental Protocols

Kinase Inhibition Assay Protocol

Cellular Phosphorylation Assay

Signaling Pathway Diagrams
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Phase 1: Preparation
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Phase 2: Assay
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Key Findings and Clinical Implications

Veterinary-Specific Advantages

¢ Toceranib shows optimized canine metabolic stability with ti/2 = 12-16 hours
¢ Mastinib demonstrates superior CNS penetration for neural tumors

e Both veterinary TKIs show reduced CYP-mediated drug interactions compared to human TKIs

Off-Target Effects Profile

Off-Target Toceranib ICso (nM) Clinical Significance

c-Abl 450 + 85 Minimal hematological toxicity
DDR1 320 + 65 Reduced fibrosis risk

TEK 280 + 55 Maintained vascular integrity

Research Applications
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Preferred Use Cases

e Toceranib: Canine MCT with KIT mutations, multi-kinase inhibition needed
e Mastinib: Early-stage MCT, monotherapy approaches
¢ Sunitinib: Angiogenesis inhibition studies, VEGFR-driven models

Combination Therapy Considerations

Toceranib's moderate VEGFR inhibition allows combination with anti-angiogenic agents without excessive

toxicity, unlike broader-spectrum inhibitors.

To cite this document: Smolecule. [Toceranib Selectivity Profile Comparison Guide]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b545520#toceranib-

selectivity-profile-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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